Imidazo[1,2-b]pyridazine derivative 7

• Molecular Formula: C24H22F2N6O3S
• Molecular Weight: 512.5 g/mol
• IUPAC Name: N-[6-[(2R)-2-(2,5-difluorophenyl)pyrrolidin-1-yl]imidazo[1,2-b]pyridazin-3-yl]-4-(methanesulfonamido)benzamide
• InChI: InChI=1S/C24H22F2N6O3S/c1-36(34,35)30-17-7-4-15(5-8-17)24(33)28-23-14-27-21-10-11-22(29-32(21)23)31-12-2-3-20(31)18-13-16(25)6-9-19(18)26/h4-11,13-14,20,30H,2-3,12H2,1H3,(H,28,33)/t20-/m1/s1
• InChI Key: CDMQMPKUGUVGIR-HXUWFJFHSA-N
• Isomeric SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CN=C3N2N=C(C=C3)N4CCC[C@@H]4C5=C(C=CC(=C5)F)F
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CN=C3N2N=C(C=C3)N4CCCC4C5=C(C=CC(=C5)F)F

Description

Imidazo[1,2-b]pyridazine derivative 7 is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and promising biological activities. This compound belongs to the broader family of imidazopyridines, which are known for their versatile applications in various fields, including medicinal chemistry, material science, and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of imidazo[1,2-b]pyridazine derivatives typically involves the condensation of an aryl aldehyde with 2-aminopyridine or 2-aminopyrazine, followed by cycloaddition reactions. One efficient method reported involves iodine-catalyzed one-pot three-component condensations . The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as sodium phosphate (Na2HPO4) and barium hydroxide (Ba(OH)2) .

Industrial Production Methods: Industrial production of imidazo[1,2-b]pyridazine derivatives may involve scalable synthetic routes that ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions: Imidazo[1,2-b]pyridazine derivatives undergo various chemical reactions, including:

Oxidation: These compounds can be oxidized using reagents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Substitution reactions often involve nucleophilic or electrophilic reagents, leading to the formation of various substituted derivatives.

Common Reagents and Conditions: Common reagents used in these reactions include organic solvents like DMF, catalysts such as palladium on carbon (Pd/C), and bases like potassium carbonate (K2CO3). Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products: The major products formed from these reactions include various substituted imidazo[1,2-b]pyridazine derivatives, which can exhibit different biological and chemical properties depending on the nature of the substituents .

Scientific Research Applications

Chemistry: It serves as a valuable scaffold for the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: This compound has shown promise as an inhibitor of interleukin-17A (IL-17A), making it a potential therapeutic agent for treating autoimmune diseases such as psoriasis and rheumatoid arthritis.

Medicine: Imidazo[1,2-b]pyridazine derivatives have been investigated for their anticancer properties, particularly as inhibitors of transforming growth factor-beta activated kinase (TAK1), which is overexpressed in multiple myeloma.

Industry: These compounds are used in the development of optoelectronic devices, sensors, and imaging agents due to their unique optical properties.

Comparison with Similar Compounds

Imidazo[1,2-b]pyridazine derivative 7 can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Other compounds in the imidazopyridine family include imidazo[1,2-a]pyridines, imidazo[1,5-a]pyridines, and imidazo[4,5-c]pyridines.

Uniqueness: this compound stands out due to its potent inhibitory activity against TAK1 and IL-17A, making it a promising candidate for therapeutic applications in cancer and autoimmune diseases.